![molecular formula C12H18N2O2S2 B7591985 2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine](/img/structure/B7591985.png)
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine, also known as PMSF, is a commonly used protease inhibitor in biochemical research. It is a small molecule that irreversibly inhibits serine proteases, which are enzymes that break down proteins. PMSF is used in a variety of applications, including protein purification, enzyme assays, and cell lysis.
Scientific Research Applications
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine is widely used in biochemical research as a protease inhibitor. It is commonly used to inhibit serine proteases such as trypsin, chymotrypsin, and thrombin. This compound is also used in a variety of applications, including protein purification, enzyme assays, and cell lysis. In protein purification, this compound is added to the buffer to prevent proteolytic degradation of the protein of interest. In enzyme assays, this compound is used to inhibit endogenous proteases that may interfere with the assay. In cell lysis, this compound is added to the lysis buffer to prevent proteolysis of the cellular proteins.
Mechanism of Action
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine irreversibly inhibits serine proteases by forming a covalent bond with the active site serine residue. The sulfone group of this compound reacts with the hydroxyl group of the serine residue, forming a stable complex that prevents the protease from functioning. This compound is highly specific for serine proteases and does not inhibit other classes of proteases.
Biochemical and Physiological Effects:
This compound has no known physiological effects in humans, as it is not used as a drug. However, this compound can have biochemical effects on cells and tissues. This compound can inhibit proteases that are involved in cellular processes such as apoptosis, blood coagulation, and inflammation. This compound can also affect the activity of enzymes involved in lipid metabolism and signal transduction pathways.
Advantages and Limitations for Lab Experiments
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine has several advantages as a protease inhibitor. It is highly specific for serine proteases and does not inhibit other classes of proteases. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations in lab experiments. It is not effective against all serine proteases, and some proteases may be resistant to this compound. This compound can also be inactivated by some detergents and reducing agents, which can interfere with its inhibitory activity.
Future Directions
There are many future directions for 2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine research. One area of research is the development of new protease inhibitors that are more effective and specific than this compound. Another area of research is the identification of new serine proteases that are involved in cellular processes and diseases. This compound can also be used as a tool to study the role of proteases in cellular processes such as apoptosis and inflammation. Finally, this compound can be used in drug discovery to identify new compounds that inhibit serine proteases involved in diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a widely used protease inhibitor in biochemical research. It is highly specific for serine proteases and has many applications in protein purification, enzyme assays, and cell lysis. This compound irreversibly inhibits serine proteases by forming a covalent bond with the active site serine residue. This compound has no known physiological effects in humans, but can have biochemical effects on cells and tissues. This compound has several advantages as a protease inhibitor, but also has some limitations in lab experiments. There are many future directions for this compound research, including the development of new protease inhibitors and the identification of new serine proteases involved in diseases.
Synthesis Methods
2-Propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine can be synthesized through a multistep process that involves the reaction of pyridine with morpholine, followed by the addition of isopropyl iodide and sulfuryl chloride. The resulting compound is then treated with sodium hydroxide to form this compound. The synthesis of this compound is relatively straightforward, and the compound is readily available from chemical suppliers.
properties
IUPAC Name |
2-propan-2-yl-4-pyridin-3-ylsulfonylthiomorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S2/c1-10(2)12-9-14(6-7-17-12)18(15,16)11-4-3-5-13-8-11/h3-5,8,10,12H,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJIIPDJHKIQXTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CCS1)S(=O)(=O)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.